Barium(2+);2,3-dihydroxybutanedioate
Overview
Description
Barium(2+);2,3-dihydroxybutanedioate, also known as barium oxalate, is a chemical compound that is commonly used in scientific research. It is a salt that is composed of barium ions and oxalate ions. Barium oxalate is a white crystalline substance that is insoluble in water and has a melting point of 400°C.
Scientific Research Applications
Environmental Engineering: Sustainable Waste Management
Barium tartrate is utilized in the flotation removal of barium ions from dilute aqueous solutions. This process is crucial for sustainable waste management, particularly in the context of radioactive waste treatment . The efficiency of barium tartrate in this application is significant for the collective or selective separation of radioactive isotopes from wastewater, which is a step towards achieving a circular economy.
Biomedical Research: Piezoelectric Material
In the biomedical field, barium tartrate’s piezoelectric properties are explored for its potential as a persuasive piezoelectric material . Its high dielectric constant and ferroelectric properties, coupled with acceptable biocompatibility, make it a promising candidate for applications in bioelectronics and personal healthcare platforms.
Electronics: Dielectric Composites
Barium tartrate is investigated for its use in polymer/dielectric composites . These composites are essential for the miniaturization and lightweighting of electronic devices. The material’s high dielectric constant is advantageous in the fabrication of capacitors and high-power energy storage devices.
Energy Sector: Green Energy Solutions
In the energy sector, barium tartrate’s role in the transition to green energy is being researched. Its application in the removal of barium ions is part of the broader efforts to move away from fossil fuels and towards sustainable energy sources .
Advanced Manufacturing: Ceramic Fabrication
Barium tartrate is used in the fabrication of ceramic products . Its properties are beneficial in creating ceramics with high dielectric constants, which are used in piezoelectric sensors and other electromechanical devices .
Scientific Research: Analytical Chemistry
In analytical chemistry, barium tartrate is employed for its reactive properties . It is used in the analysis and separation of compounds, playing a pivotal role in the development of new analytical techniques .
properties
IUPAC Name |
barium(2+);2,3-dihydroxybutanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O6.Ba/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQYOWPDUMCBSLQ-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)[O-])O)(C(=O)[O-])O.[Ba+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BaO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60974531 |
Source
|
| Record name | Barium 2,3-dihydroxybutanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60974531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 6453753 | |
CAS RN |
5908-81-6 |
Source
|
| Record name | Barium tartrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005908816 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Barium 2,3-dihydroxybutanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60974531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Barium tartrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.105 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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